Cas no 89874-68-0 (Phenol, 3-(3R)-3-piperidinyl-)

Phenol, 3-(3R)-3-piperidinyl- structure
Phenol, 3-(3R)-3-piperidinyl- structure
Product Name:Phenol, 3-(3R)-3-piperidinyl-
CAS No:89874-68-0
MF:C11H15NO
MW:177.242902994156
CID:586287
PubChem ID:12937952
Update Time:2025-04-19

Phenol, 3-(3R)-3-piperidinyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-(3R)-3-piperidinyl-
    • HYUOAVGLJXTEGX-JTQLQIEISA-N
    • SCHEMBL3037442
    • (R*)-3-(piperidin-3-yl)-phenol
    • (R*)-3-(piperidin-3-yl)phenol
    • CHEMBL8268
    • BDBM50367441
    • 89874-68-0
    • Inchi: 1S/C11H15NO/c13-11-5-1-3-9(7-11)10-4-2-6-12-8-10/h1,3,5,7,10,12-13H,2,4,6,8H2/t10-/m0/s1
    • InChI Key: HYUOAVGLJXTEGX-JTQLQIEISA-N
    • SMILES: OC1=CC=CC(=C1)[C@@H]1CNCCC1

Computed Properties

  • Exact Mass: 177.115364102g/mol
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.3Ų
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